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Compound of Interest

N-acetyl lysyltyrosylcysteine
Compound Name:
amide

cat. No.: B11933335

Technical Support Center: N-acetyl
lysyltyrosylcysteine amide

This technical support center provides researchers, scientists, and drug development
professionals with best practices for handling and storing N-acetyl lysyltyrosylcysteine
amide, a potent, reversible, and specific myeloperoxidase (MPO) inhibitor.[1][2][3] This guide
includes troubleshooting tips and frequently asked questions to ensure the integrity of your
experiments.

Frequently Asked Questions (FAQS)

1. What is N-acetyl lysyltyrosylcysteine amide?

N-acetyl lysyltyrosylcysteine amide (KYC) is a non-toxic tripeptide inhibitor of
myeloperoxidase (MPO).[1][2][3] It functions by effectively inhibiting the production of toxic
oxidants by MPO in vivo.[2][3] This compound is utilized in research to reduce neuronal
damage, preserve brain tissue, and protect neurological function, particularly in the context of
stroke.[2][3] It also inhibits MPO-dependent processes like hypochlorous acid (HOCI)
generation, protein nitration, and LDL oxidation.[2][3]

2. What are the primary applications of this compound?
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Its main application is in research studying conditions involving inflammation and oxidative
stress where MPO plays a key role. This includes studies on stroke, bronchial dysplasia, and
sickle cell disease.[1][4][5][6]

3. What are the basic properties of N-acetyl lysyltyrosylcysteine amide?

Property Value

Molecular Formula C20H31N505S
Molecular Weight 453.56 g/mol
Appearance White to off-white solid
CAS Number 1287585-40-3

Source: AbMole BioScience, DC Chemicals, PubChem[7][8][9]

Handling and Storage Guidelines

Proper handling and storage are critical to maintain the stability and efficacy of N-acetyl

lysyltyrosylcysteine amide.

Storage Recommendations:

Storage . . .
Form Duration Special Conditions
Temperature
Powder -20°C Up to 3 years Protect from light
In Solvent -80°C Up to 1 year Protect from light

Source: DC Chemicals, TargetMol, MedChemExpress[1][3][8]
General Handling Precautions:
e Avoid contact with skin, eyes, and inhalation of dust or aerosols.[7][8]

e Use in a well-ventilated area, preferably with an appropriate exhaust ventilation system.[7][8]

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.targetmol.com/compound/n-acetyl_lysyltyrosylcysteine_amide
https://www.probechem.com/products_N-acetyllysyltyrosylcysteineamide.html
https://pubmed.ncbi.nlm.nih.gov/33607217/
https://www.researchgate.net/publication/349392172_N-Acetyl-Lysyltyrosylcysteine_Amide_a_Novel_Systems_Pharmacology_Agent_Reduces_Bronchopulmonary_Dysplasia_in_Hyperoxic_Neonatal_Rat_Pups
https://www.benchchem.com/product/b11933335?utm_src=pdf-body
https://www.abmole.com/literature/n-acetyl-lysyltyrosylcysteine-amide-msds.html
https://dcchemicals.com/msds/MSDS_DC21358.html
https://pubchem.ncbi.nlm.nih.gov/compound/51352312
https://www.benchchem.com/product/b11933335?utm_src=pdf-body
https://www.benchchem.com/product/b11933335?utm_src=pdf-body
https://www.targetmol.com/compound/n-acetyl_lysyltyrosylcysteine_amide
https://www.medchemexpress.com/n-acetyl-lysyltyrosylcysteine-amide.html
https://dcchemicals.com/msds/MSDS_DC21358.html
https://www.abmole.com/literature/n-acetyl-lysyltyrosylcysteine-amide-msds.html
https://dcchemicals.com/msds/MSDS_DC21358.html
https://www.abmole.com/literature/n-acetyl-lysyltyrosylcysteine-amide-msds.html
https://dcchemicals.com/msds/MSDS_DC21358.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11933335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

o Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and
safety glasses.

e Wash hands thoroughly after handling.[8]

Troubleshooting Guide

blem: Difficulty Dissolving the C I

Possible Cause Solution

The recommended solvent is DMSO.[1] For
animal experiments, a common formulation is
10% DMSO, 40% PEG300, 5% Tween-80, and
45% Saline/PBS/ddH20.[1]

Incorrect Solvent

Sonication or gentle heating can aid dissolution.
Insufficient Mixing It is recommended to test with a small amount
first.[1]

If preparing aqueous solutions for cell culture,
ensure the final DMSO concentration is low and
compatible with your cell line. For in vivo use,
Precipitation in Aqueous Solutions salt forms generally have higher solubility. If a
high dosage is needed, a homogeneous
suspension can be prepared using 0.5% CMC-

Na for oral gavage.[1]

Problem: Inconsistent Experimental Results
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Possible Cause

Solution

Compound Degradation

Ensure the compound has been stored

correctly, protected from light, and at the
recommended temperature.[2][7][8] Avoid
repeated freeze-thaw cycles of stock solutions
by preparing aliquots.[3] Stock solutions stored
at -20°C should be used within one month, while

those at -80°C can be used within six months.[3]

Improper Aliquoting

Once dissolved, it is crucial to aliquot the
solution to prevent degradation from multiple

freeze-thaw cycles.[3]

Incompatible Reagents

Avoid strong acids/alkalis and strong
oxidizing/reducing agents, as they are

incompatible with this compound.[7][8]

blem: Safety C : i

Exposure Type

First Aid Measures

Inhalation

Move to fresh air. If breathing is difficult, seek

medical attention.[7][8]

Skin Contact

Rinse the affected area thoroughly with large
amounts of water. Remove contaminated
clothing.[7][8]

Eye Contact

Immediately flush eyes with plenty of water, also
under the eyelids, for at least 15 minutes.
Remove contact lenses if present and easy to

do. Seek immediate medical attention.[7][8]

Ingestion

Wash out mouth with water. Do NOT induce

vomiting. Seek medical attention.[7][8]

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the

supplier.
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Experimental Protocols & Visualizations
General Workflow for Handling and Preparation

Receive Compound
(Solid Form)

Store at -20°C

Protect from Light

Weigh Required Amount
in Ventilated Area

'

Dissolve in Appropriate Solvent
(e.g., DMSO)

Sonication/Heating
(if necessary)

f readily soluble

Aliquot into Single-Use Vials

Store Aliquots at -80°C

Use in Experiment
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Caption: Workflow for handling and preparing N-acetyl lysyltyrosylcysteine amide.

Troubleshooting Decision Tree
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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